Cas no 869069-47-6 (9-(2-methoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-7H-purine-6-carboxamide)

• Product Name: 9-(2-methoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-7H-purine-6-carboxamide
• CAS No: 869069-47-6
• MF: C₁₈H₁₅N₅O₄
• MW: 365.342803239822
• CID: 6277358
• PubChem ID: 7196973
• Update Time: 2025-07-14

9-(2-methoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(2-methoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-7H-purine-6-carboxamide
• AKOS024268764
• F1848-0147
• AB00676528-01
• SR-01000017063-1
• SR-01000017063
• 869069-47-6
• 9-(2-methoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• Inchi： 1S/C18H15N5O4/c1-9-7-8-12(27-9)16-20-13(15(19)24)14-17(22-16)23(18(25)21-14)10-5-3-4-6-11(10)26-2/h3-8H,1-2H3,(H2,19,24)(H,21,25)
• InChI Key： DPWGYPFMMPHTDW-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1N=C(C(N)=O)C2=C(N=1)N(C(N2)=O)C1C=CC=CC=1OC

Computed Properties

• Exact Mass: 365.11240398g/mol
• Monoisotopic Mass: 365.11240398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 124Ų

Additional information on 9-(2-methoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-7H-purine-6-carboxamide

Comprehensive Overview of 9-(2-methoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-7H-purine-6-carboxamide (CAS No. 869069-47-6)

The compound 9-(2-methoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-7H-purine-6-carboxamide (CAS No. 869069-47-6) is a purine derivative with significant potential in medicinal chemistry and drug discovery. Its unique structure, featuring a methoxyphenyl and a methylfuran moiety, has attracted attention for its potential applications in targeting specific biological pathways. Researchers are increasingly exploring its role in modulating enzyme activity and receptor interactions, making it a subject of interest in the development of novel therapeutics.

In recent years, the demand for purine-based compounds has surged due to their versatility in pharmaceutical applications. The 8-oxo-7H-purine core of this molecule is particularly noteworthy, as it mimics natural purines like adenine and guanine, which are critical in cellular signaling and metabolism. This structural similarity allows 9-(2-methoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-7H-purine-6-carboxamide to interact with biological targets such as kinases and G-protein-coupled receptors (GPCRs), which are often implicated in diseases like cancer and inflammation.

One of the most searched questions in the field is: "How do purine derivatives like CAS No. 869069-47-6 affect cellular pathways?" Studies suggest that this compound may inhibit specific kinases involved in cell proliferation, offering a promising avenue for oncology research. Additionally, its carboxamide group enhances solubility and bioavailability, addressing a common challenge in drug development. These properties align with the growing trend of designing small-molecule inhibitors with improved pharmacokinetic profiles.

The methoxyphenyl and methylfuran substituents in this compound also contribute to its stability and binding affinity. Researchers have highlighted its potential in neurodegenerative disease research, as purine analogs are known to modulate adenosine receptors in the central nervous system. This connection has sparked interest in platforms like PubMed and Google Scholar, where queries such as "purine analogs for Parkinson's disease" are trending. The compound's ability to cross the blood-brain barrier further underscores its therapeutic potential.

From a synthetic chemistry perspective, 9-(2-methoxyphenyl)-2-(5-methylfuran-2-yl)-8-oxo-7H-purine-6-carboxamide exemplifies the importance of heterocyclic chemistry in modern drug design. Its synthesis often involves multi-step reactions, including palladium-catalyzed cross-coupling and amidation, which are frequently discussed in academic forums. Keywords like "synthesis of purine carboxamides" and "furan-containing pharmaceuticals" reflect the compound's relevance in both industrial and academic settings.

In conclusion, CAS No. 869069-47-6 represents a compelling case study in the intersection of medicinal chemistry and drug discovery. Its structural features and biological activity make it a valuable candidate for further research, particularly in areas like kinase inhibition and CNS disorders. As the scientific community continues to explore its applications, this compound is poised to remain a focal point in discussions about next-generation therapeutics.